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Compound Focus: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol

CAS No.: 73545-11-6

Cat. No.: S705995

Get Quote

Technical Data for 7-(4-ethyl-1-methyloctyl)quinolin-8-ol

The table below summarizes the key identified properties of the compound [1].

Property Value / Description

CAS Number 73545-11-6

Molecular Formula C₂₀H₂₉NO

Molecular Weight 299.46 g/mol

Appearance Pale yellow oily liquid

Reported Purity 85% min (Enterprise standard)

Reported Melting
Point

178-181 °C

Key Application Synthesis of organic materials or pharmaceutical intermediates; a novel noble

metal extractant.
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> The compound is described as a pale yellow oily liquid [1]. This physical state is a critical factor as

traditional recrystallization from a solvent is typically applicable to solid compounds. Purification may

require techniques like distillation or chromatographic methods.

A Framework for Solvent Selection & Recrystallization

Since a direct solvent recommendation is unavailable, the following general methodology for

recrystallization can be used to experimentally determine a suitable solvent system for this compound,

assuming it can be solidified.

Solvent Screening and Selection

The first step is to perform solubility tests using the following decision workflow to identify a promising

solvent or solvent pair.
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Start: Solvent Screening

Test solubility in various solvents
at room temp and boiling point

Is the compound SOLID
at room temperature?

Is the compound a LIQUID
or oil at room temperature?

Does it dissolve
in hot solvent?

 Yes

Does it dissolve
in cold solvent?

 Yes

 Yes

 Solvent Not Suitable

 No

 Single-Solvent Method Candidate

 No Yes

Goal: Find a system where the compound
can be dissolved and then crystallized

 Two-Solvent Method Candidate

Click to download full resolution via product page

Based on the workflow, here are the practical procedures.

Single-Solvent Method: An ideal solvent dissolves the compound poorly at room temperature but
readily when hot [2]. Test solvents like hexane, ethyl acetate, or methanol.

Two-Solvent Method: If the compound is too soluble in one solvent and insoluble in another, use a
miscible pair [2]. A common approach is to dissolve the compound in a low-boiling-point solvent
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(e.g., dichloromethane or ethyl acetate) and add a non-solvent (e.g., hexane or water) until the

solution becomes cloudy.

Detailed Single-Solvent Recrystallization Protocol

Dissolution: In an Erlenmeyer flask, add your crude compound and a minimum amount of the hot
solvent needed to dissolve it. Add the solvent in portions with swirling and heating between additions

[2].
Decolorization and Hot Filtration: If the solution is colored, add a spatula-tip of decolorizing

charcoal, heat for a few minutes, and perform a hot gravity filtration using a fluted filter paper to
remove insoluble impurities [2].

Crystallization: Allow the filtrate to cool slowly to room temperature without disturbance. Then, cool it
further in an ice-water bath for at least 15 minutes to maximize crystal yield [2].

Collection and Drying: Collect the crystals via vacuum filtration using a Buchner funnel. Wash the
crystals with a small amount of ice-cold solvent. Allow the crystals to air-dry completely [2].

Troubleshooting Guide (FAQs)

Q: No crystals formed after my solution cooled. What should I do?

A: Try these steps: 1) Scratch the inner surface of the flask with a glass rod at the solution

interface to provide a site for nucleation. 2) Concentrate the solution by boiling off some
solvent, as it may be too dilute. 3) Use the two-solvent method if the single-solvent approach

fails [2].

Q: I added too much solvent for dissolution. How can I fix this?

A: Simply boil off the excess solvent. Reduce the volume until the solution becomes saturated

(evident when the solution remains cloudy after a brief boil). For large volumes of excess
solvent, evaporation can be sped up using a vacuum source [2].

Q: The crystals I obtained are very small. What causes this?

A: Small crystals often result from rapid cooling of the solution or disturbing the flask during
crystallization. For better crystals, always allow the solution to cool slowly to room temperature

before placing it on ice, and avoid moving the flask during this process [2].

Q: The reported physical state is an oily liquid. How does this affect purification?
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A: This is a significant challenge. Oils often resist crystallization. In this case, you may need to

attempt inducing crystallization by vigorously scratching the oil in the presence of a small
amount of solvent or switching purification techniques entirely, such as distillation (if the

compound is volatile) or flash column chromatography.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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